Cas no 28100-07-4 (Cyclohexanesulfonicacid, barium salt (2:1))

• Product Name: Cyclohexanesulfonicacid, barium salt (2:1)
• CAS No: 28100-07-4
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 280217
• PubChem ID: 428836
• Update Time: 2025-04-19

Cyclohexanesulfonicacid, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonicacid, barium salt (2:1)
• cyclohexanesulfonic acid
• starbld0019517
• cyclohexansulfonsäure
• SCHEMBL3004
• AKOS015907175
• Naphthensulfosaure
• 28100-07-4
• 6922-46-9

• Inchi： 1S/C6H12O3S/c7-10(8,9)6-4-2-1-3-5-6/h6H,1-5H2,(H,7,8,9)
• InChI Key： ZHGASCUQXLPSDT-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1)(=O)(=O)O

Computed Properties

• Exact Mass: 164.05076
• Monoisotopic Mass: 164.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.28g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.509
• PSA: 54.37
• LogP: 2.28770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids